Cas no 2229638-99-5 (1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene)

• Product Name: 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene
• CAS No: 2229638-99-5
• MF: C₁₀H₉BrF₄
• MW: 285.07607626915
• CID: 6482966
• PubChem ID: 165789792
• Update Time: 2025-05-20

1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene
• EN300-1943168
• 2229638-99-5

• Inchi： 1S/C10H9BrF4/c1-6(11)4-7-2-3-8(5-9(7)12)10(13,14)15/h2-3,5-6H,4H2,1H3
• InChI Key： PBXIKSLWIPVBTN-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(C(F)(F)F)=CC=1F

Computed Properties

• Exact Mass: 283.98238g/mol
• Monoisotopic Mass: 283.98238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene

1-(2-Bromopropyl)-2-Fluoro-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene, identified by the CAS number 2229638-99-5, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing molecular architecture. In this article, we delve into the structural features, synthesis methods, physical properties, and potential applications of this compound, supported by the latest research findings.

The molecular structure of 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene is characterized by a benzene ring substituted with three distinct groups: a 2-bromopropyl group at position 1, a fluoro group at position 2, and a trifluoromethyl group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of electronegative substituents like fluorine and trifluoromethyl groups significantly influences the electronic distribution on the benzene ring, making it an interesting candidate for various chemical reactions. Recent studies have highlighted the role of such substituted aromatic compounds in enhancing the stability and reactivity of materials used in advanced technologies.

The synthesis of 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound. The use of transition metal catalysts has been shown to significantly improve reaction efficiency and selectivity, making it a promising route for large-scale production.

The physical properties of 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene are critical for its application in various industries. Its melting point, boiling point, density, and solubility are influenced by the substituents on the benzene ring. The trifluoromethyl group contributes to increased molecular weight and lipophilicity, while the bromine atom enhances reactivity due to its electrophilic nature. Recent thermogravimetric analysis (TGA) studies have revealed that this compound exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications.

In terms of applications, 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and antimicrobial properties. Its ability to undergo various functional group transformations makes it a valuable building block in drug discovery programs. Additionally, this compound has been explored as a precursor for advanced materials such as high-performance polymers and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to its substituents, which enhance its electrophilicity. This property makes it an ideal candidate for participating in nucleophilic aromatic substitution reactions under mild conditions.

In conclusion, 1-(2-bromopropyl)-2-fluoro-4-(trifluoromethyl)benzene, with its unique structural features and versatile chemical properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, driven by advancements in synthetic methodologies and computational modeling techniques. As research progresses, this compound is expected to play an even more significant role in developing innovative solutions across various industries.